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Compound of Interest

Compound Name: Diamthazole

Cat. No.: B1206777

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diamthazole, also known as Dimazole, is a synthetic antifungal agent belonging to the
benzothiazole class of compounds.[1][2][3][4] It is utilized in research for investigating fungal
infections.[1][2] Proper preparation of stock solutions is critical for obtaining reliable and
reproducible results in various assays. These application notes provide detailed protocols for
the preparation, storage, and handling of Diamthazole stock solutions for both in vitro and in
vivo studies.

Data Presentation

A summary of the key quantitative data for Diamthazole and its hydrochloride salt is presented
in the table below for easy reference and comparison.
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Diamthazole

Diamthazole

Property Diamthazole . . .
Hydrochloride Dihydrochloride
Dimazole
) Dimazole dihydrochloride,
Synonyms Dimazole, Asterol[3][5] )
hydrochloride[1] Asterol
Dihydrochloride[6]
CAS Number 95-27-2[2][3] 17140-69-1[1] 136-96-9[6]
Molecular Formula C15H23N30S[2][3] C15H24CIN30S[7] C15H25CI2N30S[6]
Molecular Weight 293.43 g/mol [2] 329.89 g/mol 366.35 g/mol [6]
White to yellow solid
Appearance Crystals|[6]
powder[2]
DMSO: 100 mg/mL
i Water, Methanol,
N (303.13 mM) with
Solubility Ethanol: Freely

ultrasonic and

warming[1][7]

soluble[6]

Storage (Powder)

-20°C for 3 years[2]

Storage (Solvent)

-80°C for 6 months;
-20°C for 1 month[1]

[2]

-80°C for 6 months;
-20°C for 1 month[1]

Experimental Protocols

Protocol 1: Preparation of High-Concentration
Diamthazole Stock Solution for In Vitro Assays

This protocol describes the preparation of a 100 mg/mL stock solution of Diamthazole in
Dimethyl Sulfoxide (DMSO).

Materials:

o Diamthazole powder

e Anhydrous or newly opened DMSO
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Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block

Ultrasonic bath

Procedure:

e Weighing: Accurately weigh the desired amount of Diamthazole powder in a sterile
container.

¢ Solvent Addition: Add the appropriate volume of DMSO to achieve a final concentration of
100 mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 100 mg of
Diamthazole.

 Dissolution:
o Vortex the mixture thoroughly.

o To aid dissolution, warming and sonication are recommended.[1][7] Heat the solution to
160°C.[1][7]

o Use an ultrasonic bath to facilitate complete dissolution.[1] Ensure the solution is clear and
free of any precipitate.

» Aliquoting and Storage:

o Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles that can lead to
product inactivation.[1]

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2] Ensure
the tubes are sealed tightly to prevent moisture absorption.[1]
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Protocol 2: Preparation of Diamthazole Working Solution
for In Vivo Assays

This protocol provides a method for preparing a 2.5 mg/mL working solution of Diamthazole

suitable for in vivo experiments.[1]

Materials:

Diamthazole stock solution in DMSO (e.g., 25 mg/mL)
o PEG300 (Polyethylene glycol 300)

e Tween-80

o Saline (0.9% NaCl in ddH20)

 Sterile tubes

e \ortex mixer

 Ultrasonic bath

Procedure:

e Prepare a 25 mg/mL DMSO Stock: Following Protocol 1, prepare a stock solution of
Diamthazole in DMSO at a concentration of 25 mg/mL.

e Formulation (for 1 mL working solution):

[e]

In a sterile tube, add 100 pL of the 25 mg/mL Diamthazole DMSO stock solution.

o

Add 400 pL of PEG300 and mix thoroughly by vortexing.

o

Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

[¢]

Add 450 pL of Saline to bring the final volume to 1 mL. Mix well.

e Final Concentration: This procedure yields a 2.5 mg/mL clear solution of Diamthazole.[1]
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e Sonication: If any precipitation or phase separation occurs, use an ultrasonic bath to aid
dissolution.[1]

e Usage: It is recommended to prepare this working solution fresh on the day of use for in vivo
experiments.[1]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Step 1: Weighing
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Step 2: Dissolution

Add DMSO
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Precipitate Present

Check for Clarity

Clear Solution

Step 3: |Storage
y

[Aliquot into Tubes)
[Store at -20°C or —80°C)

Click to download full resolution via product page

Caption: Workflow for preparing Diamthazole stock solution.
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General Antifungal Mechanism: Ergosterol Biosynthesis
Inhibition
Disclaimer: The specific molecular target of Diamthazole within the ergosterol biosynthesis

pathway is not definitively established in the provided search results. The following diagram
illustrates a general and common mechanism of action for many synthetic antifungal agents.
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Caption: Inhibition of ergosterol biosynthesis, a common antifungal mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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